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Compound of Interest

Compound Name: Avibactam sodium dihydrate

Cat. No.: B12400378 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This guide provides critical,

immediate safety and logistical information for the proper handling and disposal of Avibactam
sodium dihydrate. Adherence to these procedures is paramount to ensure personal safety

and maintain a secure laboratory environment.

Avibactam sodium dihydrate is a non-β-lactam β-lactamase inhibitor used in treating multi-

drug-resistant Gram-negative bacterial infections.[1] While a valuable compound in drug

development, it is classified as a hazardous chemical and requires specific handling

precautions to mitigate risks of exposure.[2] Potential hazards include allergic skin reactions,

respiratory sensitization, and serious eye and skin irritation.[1][2][3][4]

Personal Protective Equipment (PPE): A Quantitative
Overview
The following table summarizes the required personal protective equipment for handling

Avibactam sodium dihydrate. Consistent and correct use of PPE is the first line of defense

against exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12400378?utm_src=pdf-interest
https://www.benchchem.com/product/b12400378?utm_src=pdf-body
https://www.benchchem.com/product/b12400378?utm_src=pdf-body
https://www.benchchem.com/product/b12400378?utm_src=pdf-body
https://www.acs.org/molecule-of-the-week/archive/a/avibactam-sodium.html
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Avycaz-EN-AGHS-20180929194719.pdf
https://www.acs.org/molecule-of-the-week/archive/a/avibactam-sodium.html
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Avycaz-EN-AGHS-20180929194719.pdf
https://file.medchemexpress.com/batch_PDF/HY-14879A/Avibactam-sodium-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/22825m.pdf
https://www.benchchem.com/product/b12400378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification Purpose

Respiratory Protection Respirator N95 or equivalent

Prevents inhalation of

airborne particles and

aerosols.[5]

Recommended

especially in cases of

inadequate ventilation.

[2][6][7]

Eye and Face

Protection

Safety Goggles / Face

Shield

Tightly fitting, with side

shields

Protects eyes from

chemical splashes

and dust.[3][5][8][9] A

face shield offers a

fuller range of

protection.[8]

Hand Protection Gloves

Chemical-resistant

(e.g., Nitrile), powder-

free

Protects hands from

chemical exposure

and contamination.[5]

[6] Double gloving is

recommended.[8]

Body Protection Lab Coat / Gown

Long-sleeved,

disposable or

impervious material

Prevents skin contact

with the chemical.[2]

[3][5][6][8]

Foot Protection Shoe Covers Disposable

Prevents the spread

of contamination

outside the work area.

[8]

Experimental Protocols: Step-by-Step Handling and
Disposal
Follow these detailed procedures for the safe handling and disposal of Avibactam sodium
dihydrate in a laboratory setting.
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Preparation and Engineering Controls
Ventilation: Always handle Avibactam sodium dihydrate in a well-ventilated area. A

chemical fume hood or other appropriate exhaust ventilation is strongly recommended to

minimize inhalation exposure.[3][6]

Designated Area: Designate a specific area for handling, weighing, and preparing solutions

of Avibactam sodium dihydrate.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible in the immediate work area.

Safe Handling and Use
Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above. Inspect gloves for any signs of damage before use.[7][8]

Avoiding Dust and Aerosols: Handle the powder carefully to avoid creating dust.[2][6] When

transferring or weighing, do so gently.

Personal Hygiene: Do not eat, drink, or smoke in the designated handling area.[2][3] Wash

hands thoroughly with soap and water after handling the compound, even if gloves were

worn.[3][6][7]

Labeling: Clearly label all containers with the chemical name and any relevant hazard

warnings.

Spill Management
Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Containment: For powder spills, cover with a plastic sheet or tarp to minimize the spread of

dust.[2]

Clean-up: Mechanically collect the spilled material using a scoop or other appropriate tool

and place it into a labeled, sealed container for disposal.[2] Avoid dry sweeping which can

generate dust.
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Decontamination: Clean the spill area thoroughly to remove any residual contamination.

Disposal Plan
Waste Collection: All waste materials contaminated with Avibactam sodium dihydrate,

including empty containers, used PPE, and spill clean-up materials, should be collected in

designated, sealed, and clearly labeled hazardous waste containers.

Disposal Method: Disposal must be carried out in accordance with all applicable federal,

state, and local regulations.[2][9] The recommended method of disposal is through a

licensed professional waste disposal service.[6] Incineration in a chemical incinerator

equipped with an afterburner and scrubber is a suitable disposal option.[6][9]

Container Disposal: Do not reuse empty containers. They should be disposed of as

hazardous waste.[2]

Visualizing the Safe Handling Workflow
The following diagram illustrates the logical flow of operations for safely handling Avibactam
sodium dihydrate, from preparation to disposal.
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Safe Handling Workflow for Avibactam Sodium Dihydrate
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Caption: Workflow for safe handling of Avibactam sodium dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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